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Compound of Interest

Compound Name: (2R)-Atecegatran

Cat. No.: B1671135

Disclaimer: A specific Safety Data Sheet (SDS) for (2R)-Atecegatran is not readily available in
public domains. The following disposal procedures are based on general best practices for
non-hazardous laboratory chemical waste. It is imperative that all users conduct a site-specific
hazard assessment and consult with their institution's Environmental Health and Safety (EHS)
department to ensure full compliance with local, state, and federal regulations.

(2R)-Atecegatran, a research compound, requires careful and compliant disposal to ensure
laboratory safety and environmental protection. While specific regulatory data for this
compound is not publicly available, a systematic approach based on established guidelines for
pharmaceutical research waste will ensure responsible management.

Pre-Disposal Hazard Assessment

Before beginning any disposal protocol, a thorough hazard assessment is crucial. In the
absence of a specific SDS for (2R)-Atecegatran, researchers should:

» Review Available Data: Examine all accessible information regarding (2R)-Atecegatran,
including its chemical structure, physical properties, and any known toxicological data.

e Consult Institutional EHS: Your institution's EHS department is the primary resource for
guidance on chemical waste disposal and can provide institution-specific protocols.

o Evaluate for Hazardous Characteristics: Based on available information and professional
judgment, assess if (2R)-Atecegatran exhibits any characteristics of hazardous waste as
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defined by the Environmental Protection Agency (EPA), such as ignitability, corrosivity,
reactivity, or toxicity.

Step-by-Step Disposal Protocol

Assuming (2R)-Atecegatran is classified as a non-hazardous solid waste based on your
hazard assessment and EHS consultation, the following disposal protocol is recommended.

Step 1: Segregation

Properly segregate (2R)-Atecegatran waste from other waste streams at the point of
generation. This includes:

e Unused or expired pure compound.
o Contaminated lab supplies (e.g., weigh boats, pipette tips, gloves).

o Empty stock containers.

Step 2: Containerization

e Solid Waste: Use a designated, leak-proof, and sealable container for the collection of solid
(2R)-Atecegatran waste. The container must be compatible with the chemical.

o Contaminated Debris: Place contaminated items in a separate, clearly labeled, sealed bag or
container.

o Empty Containers: Triple-rinse empty containers that held (2R)-Atecegatran with a suitable
solvent. The rinsate should be collected as chemical waste. After rinsing and air-drying,
deface the original label, and dispose of the container as regular laboratory glass or plastic
waste, in accordance with institutional policies.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:
e The words "Non-Hazardous Waste" (or "Hazardous Waste" if determined by EHS).

o The full chemical name: "(2R)-Atecegatran”.
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e The date of accumulation (the date the first piece of waste was placed in the container).

» The name of the principal investigator and the laboratory location.

Step 4: Waste Accumulation and Storage

Store the waste container in a designated, secure area within the laboratory. Ensure the
storage area is away from general laboratory traffic and incompatible materials. Keep the
container sealed when not in use.

Step 5: Arranging for Disposal

Once the waste container is full, or if it has been in storage for a period approaching your
institution's limit (often six months), arrange for its disposal through your institution's EHS
department. EHS will coordinate with a licensed hazardous waste vendor for pickup and proper
disposal.

Quantitative Disposal Data

The following table summarizes the type of quantitative data that is essential for proper
chemical disposal. For (2R)-Atecegatran, this information should be determined in consultation
with your institution's EHS department.

Data Point Value Source
EPA Hazardous Waste Code To be determined by EHS Institutional EHS Assessment
RCRA Characteristics To be determined by EHS Institutional EHS Assessment
Reportable Quantity (RQ) Not Available Consult EHS
_ Leak-proof, sealable, General Laboratory Best
Container Type ) ] )
chemically compatible Practices

) ) ] Consult Institutional Policy o o
Maximum Accumulation Time . Institutional EHS Guidelines
(typically 6 months)

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of a research chemical like (2R)-Atecegatran.

Start: (2R)-Atecegatran Waste Generated
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es

Perform Hazard Assessment with EHS Guidance

Is the waste hazardous?

Follow Non-Hazardous Waste Protocol Follow Hazardous Waste Protocol

\ /

Segregate Waste at Point of Generation

A4

Select & Use Appropriate, Labeled Container

A4

Store in Designated Satellite Accumulation Area

A4

Request Disposal Pickup via EHS

Disposal by Licensed Vendor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1671135?utm_src=pdf-body
https://www.benchchem.com/product/b1671135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal of (2R)-Atecegatran: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671135#2r-atecegatran-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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